Cas no 1782515-00-7 (2-Butanone, 3-amino-4-(5-thiazolyl)-)

• Product Name: 2-Butanone, 3-amino-4-(5-thiazolyl)-
• CAS No: 1782515-00-7
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• CID: 5291393
• Update Time: 2025-07-15

2-Butanone, 3-amino-4-(5-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 3-amino-4-(5-thiazolyl)-

• Inchi： 1S/C7H10N2OS/c1-5(10)7(8)2-6-3-9-4-11-6/h3-4,7H,2,8H2,1H3
• InChI Key： YEGSNACJAOVWAG-UHFFFAOYSA-N
• SMILES： CC(=O)C(N)CC1SC=NC=1

Additional information on 2-Butanone, 3-amino-4-(5-thiazolyl)-

Introduction to 2-Butanone, 3-amino-4-(5-thiazolyl)- (CAS No. 1782515-00-7) and Its Emerging Applications in Chemical Biology

2-Butanone, 3-amino-4-(5-thiazolyl)-, identified by the chemical compound code CAS No. 1782515-00-7, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the thiazole derivatives class, which is well-documented for its broad spectrum of biological activities. The presence of both an amino group and a thiazole ring in its molecular structure endows it with versatile reactivity, making it a valuable scaffold for drug discovery and material science applications.

The molecular structure of 2-Butanone, 3-amino-4-(5-thiazolyl)- consists of a four-carbon ketone backbone substituted with an amino group at the third carbon and a 5-thiazole moiety at the fourth carbon. This arrangement creates a rigid framework that can interact with biological targets in specific ways. The thiazole ring, known for its stability and ability to form hydrogen bonds, enhances the compound's binding affinity to proteins and enzymes. Meanwhile, the amino group provides a site for further functionalization, allowing chemists to tailor its properties for targeted applications.

In recent years, thiazole derivatives have been extensively studied for their potential in pharmaceuticals, agrochemicals, and material sciences. The compound CAS No. 1782515-00-7 is no exception. Its dual functionality—combining the reactivity of an amino group with the structural integrity of a thiazole ring—makes it an attractive candidate for designing novel bioactive molecules. Researchers have leveraged this compound to develop inhibitors targeting various therapeutic pathways, including those involved in inflammation, cancer, and infectious diseases.

One of the most compelling aspects of 2-Butanone, 3-amino-4-(5-thiazolyl)- is its role as a building block in medicinal chemistry. The ability to modify its structure while retaining its core pharmacophore allows scientists to explore a wide range of biological activities. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on enzymes such as COX-2 (cyclooxygenase-2), which is implicated in pain and inflammation. Additionally, modifications to the thiazole ring have led to compounds with antimicrobial properties, making them promising candidates for developing new antibiotics.

The synthesis of CAS No. 1782515-00-7 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. Advances in synthetic methodologies have enabled researchers to produce this compound efficiently, facilitating further exploration of its applications.

Recent research has highlighted the potential of 2-Butanone, 3-amino-4-(5-thiazolyl)- in addressing emerging challenges in healthcare. For example, studies published in leading scientific journals have demonstrated its efficacy in inhibiting proteases involved in viral replication. This finding is particularly relevant in the context of antiviral drug development, where targeted inhibition of viral enzymes can prevent or treat infections effectively. Moreover, the compound's ability to cross cell membranes suggests its suitability for intracellular drug delivery systems.

Another area where this compound has shown promise is in material science. The unique combination of functional groups makes it an excellent candidate for designing smart materials with tunable properties. For instance, researchers have explored its use in creating conductive polymers and liquid crystals by incorporating it into polymer backbones or as a dopant in liquid crystal formulations. These materials could find applications in electronics, optoelectronics, and advanced display technologies.

The pharmacokinetic profile of CAS No. 1782515-00-7 is another critical aspect that has been studied extensively. Understanding how the body processes this compound—its absorption, distribution, metabolism, and excretion (ADME)—is essential for optimizing its therapeutic use. Preliminary studies indicate that it exhibits moderate solubility in both water and organic solvents, which could influence its bioavailability and distribution within biological systems.

In conclusion,2-Butanone, 3-amino-4-(5-thiazolyl)- (CAS No. 1782515-00-7) is a multifaceted compound with significant potential across multiple domains of science and technology. Its unique structural features enable diverse applications ranging from pharmaceuticals to advanced materials. As research continues to uncover new ways to harness its properties,this compound is poised to play an increasingly important role in addressing global challenges in healthcare and material sciences.